2-Fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid

• IUPAC Name: 2-fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C11H14FNO4S/c1-7(2)13(3)18(16,17)8-4-5-10(12)9(6-8)11(14)15/h4-7H,1-3H3,(H,14,15)
• InChI Key: QMNPHSRUPNIRLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)S(=O)(=O)C1=CC(=C(C=C1)F)C(=O)O
• Molecular Formula: C11H14FNO4S
• Molecular Weight: 275.30 g/mol
• CAS RN: 926191-54-0

Description

Synthesis Analysis

The synthesis of similar compounds often involves Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a common chemical reaction involved in the synthesis of similar compounds. This reaction involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Scientific Research Applications

1. Medicinal Chemistry and Drug Design

The compound 2-Fluoro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid has been investigated for its potential applications in medicinal chemistry, particularly in the synthesis of hypoglycemic agents. A study explored the structure-activity relationships in series of hypoglycemic benzoic acid derivatives, including this compound. These investigations are crucial for developing new therapeutic options for conditions like diabetes (Grell et al., 1998).

2. Imaging and Diagnostic Applications

The compound has also been used in the development of new imaging agents, particularly in PET imaging for identifying and studying receptors in the body. For instance, it was involved in the synthesis of a fluorine-18-labeled bexarotene analogue, which is significant for PET imaging of the retinoid X receptor (Wang et al., 2014).

3. Agricultural Chemistry

In agricultural chemistry, the introduction of fluorine atoms into compounds like this compound has shown significant impact on the activity and selectivity of herbicides. This suggests its potential use in developing more efficient and selective agricultural chemicals (Hamprecht et al., 2004).

4. Electrochemical Applications

Studies have also explored the electrochemical behavior of similar substituted benzoic acids. This area of research is important for understanding the properties of these compounds and their potential applications in various fields including materials science (Rudenko et al., 1983).

5. Molecular Docking and Computational Studies

This compound has been used in molecular docking studies, which are essential in drug discovery and development. Computational methods allow for the prediction of how molecules like this compound will interact with biological targets (Elangovan et al., 2021).